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Introduction

Major Depressive Disorder (MDD) is a debilitating psychiatric condition with a significant unmet
medical need for novel therapeutic strategies. The endogenous opioid system, particularly the
kappa opioid receptor (KOR), has emerged as a critical regulator of mood and emotional
states. Activation of KOR by its endogenous ligand, dynorphin, is associated with stress,
dysphoria, and anhedonia, core symptoms of depression. Consequently, antagonism of the
KOR is a promising therapeutic avenue for the treatment of MDD.

ML190 is a potent and selective small-molecule antagonist of the KOR. Its distinct chemical
structure and high selectivity for the KOR over other opioid receptors (mu and delta) make it an
invaluable research tool for elucidating the role of the KOR system in the pathophysiology of
depression and for the preclinical evaluation of novel antidepressant agents. This document
provides detailed application notes and experimental protocols for the use of ML190 in
depression research.

Physicochemical Properties and In Vitro Activity of
ML190

ML190 is a selective kappa opioid receptor (KOR) antagonist. The following table summarizes
its key properties based on available data.
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Property Value Reference

N-[3-[4-(4-Methoxyphenyl)-1-
) piperazinyl]propyl]-1-methyl-6- Probe Reports from the NIH
Chemical Name _ o
oxopyrido[2,3-e]pyrrolo[1,2- Molecular Libraries Program

a]pyrazine-5(6H)-acetamide

Probe Reports from the NIH

Molecular Formula C27H32N603 ) )
Molecular Libraries Program
] Probe Reports from the NIH

Molecular Weight 488.58 g/mol ) ]
Molecular Libraries Program
) Probe Reports from the NIH

KOR ICso 120 nM (B-arrestin assay) o
Molecular Libraries Program
o >267-fold for KOR over mu Probe Reports from the NIH

Selectivity o ) )
and delta opioid receptors Molecular Libraries Program

Mechanism of Action in Depression

The antidepressant effects of KOR antagonists are thought to be mediated by the modulation
of several neurotransmitter systems implicated in mood regulation.
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Pre-treatment Phase
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laboratory conditions

Administer ML190 or
vehicle (e.g., i.p.)

30-60 min post-injection
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 To cite this document: BenchChem. [Application of ML190 in Depression Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580651#application-of-ml190-in-depression-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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